BX795 BX795 BX795 is a potent PDK1 inhibitor. BX795 also suppresses MARK1, MARK2, MARK4, NUAK1,
Brand Name: Vulcanchem
CAS No.: 702675-74-9
Catalog No.: VC1096301
InChI: InChI=1S/C23H26IN7O2S/c24-18-15-27-22(30-20(18)25-9-5-10-26-21(32)19-8-4-13-34-19)28-16-6-3-7-17(14-16)29-23(33)31-11-1-2-12-31/h3-4,6-8,13-15H,1-2,5,9-12H2,(H,26,32)(H,29,33)(H2,25,27,28,30)
SMILES: O=C(N1CCCC1)NC2=CC=CC(NC3=NC=C(I)C(NCCCNC(C4=CC=CS4)=O)=N3)=C2
Molecular Formula: C23H26IN7O2S
Molecular Weight: 591.47

BX795

* For research use only. Not for human or veterinary use.

CAS No.: 702675-74-9

Inhibitors

Catalog No.: VC1096301

Molecular Formula: C23H26IN7O2S

Molecular Weight: 591.47

Purity: >98% (or refer to the Certificate of Analysis)

BX795 - 702675-74-9

CAS No. 702675-74-9
Product Name BX795
IUPAC Name N-[3-[[5-Iodo-4-[[3-[(2-thienylcarbonyl)amino]propyl]amino]-2-pyrimidinyl]amino]phenyl]-1-pyrrolidinecarboxamide
Synonyms BX-795; BX 795; BX795.
Molecular Formula C23H26IN7O2S
Molecular Weight 591.47
InChI InChI=1S/C23H26IN7O2S/c24-18-15-27-22(30-20(18)25-9-5-10-26-21(32)19-8-4-13-34-19)28-16-6-3-7-17(14-16)29-23(33)31-11-1-2-12-31/h3-4,6-8,13-15H,1-2,5,9-12H2,(H,26,32)(H,29,33)(H2,25,27,28,30)
InChIKey VAVXGGRQQJZYBL-UHFFFAOYSA-N
SMILES O=C(N1CCCC1)NC2=CC=CC(NC3=NC=C(I)C(NCCCNC(C4=CC=CS4)=O)=N3)=C2
Appearance Solid powder
Purity >98% (or refer to the Certificate of Analysis)
Solubility Soluble in DMSO, not in water
Description BX795 is a potent PDK1 inhibitor. BX795 also suppresses MARK1, MARK2, MARK4, NUAK1,
References 1: Miyabe H, Hyodo M, Nakamura T, Sato Y, Hayakawa Y, Harashima H. A new adjuvant delivery system 'cyclic di-GMP/YSK05 liposome' for cancer immunotherapy. J Control Release. 2014 Jun 28;184:20-7. doi: 10.1016/j.jconrel.2014.04.004. Epub 2014 Apr 13. PubMed PMID: 24727060.
2: Dangelmaier C, Manne BK, Liverani E, Jin J, Bray P, Kunapuli SP. PDK1 selectively phosphorylates Thr(308) on Akt and contributes to human platelet functional responses. Thromb Haemost. 2014 Mar 3;111(3):508-17. doi: 10.1160/TH13-06-0484. Epub 2013 Dec 19. PubMed PMID: 24352480; PubMed Central PMCID: PMC4079046.
3: Parsons KS, Hsu AC, Wark PA. TLR3 and MDA5 signalling, although not expression, is impaired in asthmatic epithelial cells in response to rhinovirus infection. Clin Exp Allergy. 2014 Jan;44(1):91-101. doi: 10.1111/cea.12218. PubMed PMID: 24131248.
4: Sun Q, Sammut B, Wang FM, Kurihara N, Windle JJ, Roodman GD, Galson DL. TBK1 mediates critical effects of measles virus nucleocapsid protein (MVNP) on pagetic osteoclast formation. J Bone Miner Res. 2014 Jan;29(1):90-102. doi: 10.1002/jbmr.2026. PubMed PMID: 23794264; PubMed Central PMCID: PMC3870038.
5: Minegishi Y, Iejima D, Kobayashi H, Chi ZL, Kawase K, Yamamoto T, Seki T, Yuasa S, Fukuda K, Iwata T. Enhanced optineurin E50K-TBK1 interaction evokes protein insolubility and initiates familial primary open-angle glaucoma. Hum Mol Genet. 2013 Sep 1;22(17):3559-67. doi: 10.1093/hmg/ddt210. Epub 2013 May 12. PubMed PMID: 23669351.
6: Awe JP, Crespo AV, Li Y, Kiledjian M, Byrne JA. BAY11 enhances OCT4 synthetic mRNA expression in adult human skin cells. Stem Cell Res Ther. 2013 Feb 6;4(1):15. doi: 10.1186/scrt163. PubMed PMID: 23388106; PubMed Central PMCID: PMC3706837.
7: McIver EG, Bryans J, Birchall K, Chugh J, Drake T, Lewis SJ, Osborne J, Smiljanic-Hurley E, Tsang W, Kamal A, Levy A, Newman M, Taylor D, Arthur JS, Clark K, Cohen P. Synthesis and structure-activity relationships of a novel series of pyrimidines as potent inhibitors of TBK1/IKKε kinases. Bioorg Med Chem Lett. 2012 Dec 1;22(23):7169-73. doi: 10.1016/j.bmcl.2012.09.063. Epub 2012 Sep 28. PubMed PMID: 23099093.
8: Sutlu T, Nyström S, Gilljam M, Stellan B, Applequist SE, Alici E. Inhibition of intracellular antiviral defense mechanisms augments lentiviral transduction of human natural killer cells: implications for gene therapy. Hum Gene Ther. 2012 Oct;23(10):1090-100. doi: 10.1089/hum.2012.080. Epub 2012 Sep 10. PubMed PMID: 22779406; PubMed Central PMCID: PMC3472531.
9: Clark K, Plater L, Peggie M, Cohen P. Use of the pharmacological inhibitor BX795 to study the regulation and physiological roles of TBK1 and IkappaB kinase epsilon: a distinct upstream kinase mediates Ser-172 phosphorylation and activation. J Biol Chem. 2009 May 22;284(21):14136-46. doi: 10.1074/jbc.M109.000414. Epub 2009 Mar 22. PubMed PMID: 19307177; PubMed Central PMCID: PMC2682862.
  

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18.0152 g/mol